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Compound of Interest

Compound Name: 4-Chloropyridine-2-carbonitrile

Cat. No.: B100596

An In-depth Technical Guide to the Safe Handling of 4-Chloropyridine-2-carbonitrile
Introduction

4-Chloropyridine-2-carbonitrile (CAS No: 19235-89-3) is a heterocyclic organic compound
widely utilized as a key intermediate in the synthesis of fine chemicals and pharmaceuticals.[1]
[2] Its chemical structure, featuring a chlorinated pyridine ring and a nitrile group, makes it a
versatile building block in drug development and materials science. However, its utility is
accompanied by significant health hazards that necessitate stringent safety and handling
protocols. This guide provides comprehensive technical information for researchers, scientists,
and drug development professionals to ensure the safe use of this compound in a laboratory
and manufacturing setting.

Section 1: Hazard Identification and Classification

4-Chloropyridine-2-carbonitrile is classified as a hazardous substance under the Globally
Harmonized System (GHS). Exposure can lead to severe health effects. The primary hazards
include acute toxicity through oral, dermal, and inhalation routes, as well as irritation to the skin
and eyes.[3][4][5]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3/4 H301: Toxic if swallowed.[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[5]
S H315: Causes skin irritation.[3]
Skin Irritation Category 2
[41[5]
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation.[4][5][6]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[5]

GHS Label Elements:
 Pictograms: =« (Acute Toxicity), | (Irritant)
» Signal Word:Danger[4][6] or Warning][3]

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Chloropyridine-2-carbonitrile is
crucial for safe storage and handling.

Table 2: Physicochemical Data
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Property Value Reference
Appearance Solid, Beige [51[6]
Molecular Formula CeH3CIN2 [6]
Molecular Weight 138.55 g/mol [6]

Melting Point 81-85°C [6]

Boiling Point 231.6 £ 20.0 °C (Predicted) [6]
Solubility No data available [6]

Flash Point No data available [6]

Section 3: Exposure Controls and Personal
Protection

To minimize risk, a combination of engineering controls and personal protective equipment
(PPE) must be employed.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3][6]

o Use a closed system or provide appropriate exhaust ventilation at the point of dust
generation.[4]

» Facilities must be equipped with an eyewash station and a safety shower.[7]
Personal Protective Equipment (PPE):

Table 3: Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC110870250&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.echemi.com/sds/4-chloropyrimidine-2-carbonitrile-pd180727162580.html
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.tcichemicals.com/BE/en/sds/C0281_EU_6N.pdf
https://aksci.com/sds/G183_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[3]

Prevents eye contact which
can cause serious irritation or
damage.[4][6]

Skin Protection

Chemical-impermeable gloves
(e.g., nitrile rubber) and
fire/flame resistant, impervious
clothing.[3]

Avoids skin contact, which can
cause irritation and harmful
systemic effects upon
absorption.[3][4]

Respiratory Protection

Use a full-face respirator with
an appropriate cartridge if
exposure limits are exceeded

or if irritation is experienced.[3]

Protects against inhalation of
harmful dust and vapors, which

can cause respiratory irritation.

[3]05]

Section 4: Safe Handling and Storage Procedures

Adherence to strict protocols for handling and storage is mandatory.

Handling:

Avoid contact with skin, eyes, and clothing.[3][7]

Avoid the formation and breathing of dust or vapors.[3][6]

Wash hands and any exposed skin thoroughly after handling.[3][4][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Storage:

e Store in a cool, dry, and well-ventilated place.[1][4]

» Keep the container tightly closed and sealed.[1][4]
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o Store locked up in a designated area accessible only to authorized personnel.[3][4][5]

» Protect from moisture, as the substance can deteriorate in a humid environment.[1]

Section 5: First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Protocols

Exposure Route

Procedure

Rinse mouth with water. Do NOT induce
vomiting. Immediately call a POISON CENTER

Ingestion ) )
or doctor. Never give anything by mouth to an
unconscious person.[3][4][6]
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical
attention.[3][6]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical
advice.[3][4][6]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue

rinsing and consult a physician immediately.[3]

[6]

Section 6: Accidental Release and Disposal

Accidental Release Measures:

o Evacuate: Immediately evacuate personnel to safe areas and keep people away from and

upwind of the spill.[3][6]
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e Ventilate: Ensure adequate ventilation.[6]
o Protect: Wear full personal protective equipment, including respiratory protection.[3][6]

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[3][6]

o Clean-up: Pick up and arrange disposal without creating dust. Use spark-proof tools and
explosion-proof equipment. Collect the material in suitable, closed containers for disposal.[3]

[6]
Disposal:

» Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.

o The material should be sent to an approved waste disposal plant.[5][7]

Section 7: Logical Framework for Chemical Safety

The safe handling of 4-Chloropyridine-2-carbonitrile relies on a systematic approach to
hazard management. The following diagram illustrates the logical workflow from task planning
to emergency response.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.echemi.com/sds/4-chloropyrimidine-2-carbonitrile-pd180727162580.html
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.echemi.com/sds/4-chloropyrimidine-2-carbonitrile-pd180727162580.html
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.echemi.com/sds/4-chloropyrimidine-2-carbonitrile-pd180727162580.html
https://www.chemicalbook.com/msds/4-chloro-pyridine-2-carbonitrile.htm
https://www.fishersci.com/store/msds?partNumber=AC110870250&countryCode=US&language=en
https://aksci.com/sds/G183_SDS.pdf
https://www.benchchem.com/product/b100596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Planning & Assessment

Chemical Handling Task
(e.g., Synthesis, Weighing)

A4

Hazard Identification
(Review SDS)

v

Risk Assessment
(Evaluate Exposure Potential)

2. Implementation of Contro

j—

Control Measures

&
<

3. Execution & Response

A
Engineering Controls Administrative Controls Personal Protective Equipment Execute Safe
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Respirator) Handling Procedure

If incident occurs

Exposure or Spill Event

Emergency Response Administer First Aid
(Evacuate, Contain, Notify) (See Table 4)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Chloropyridine-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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